Cas no 2229071-57-0 (tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229071-57-0
• MF: C₁₇H₂₀F₃NO₃
• MW: 343.340815544128
• CID: 6597868
• PubChem ID: 165974152
• Update Time: 2025-05-21

tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate
• 2229071-57-0
• tert-butyl N-[2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenyl]carbamate
• EN300-1900370

• Inchi： 1S/C17H20F3NO3/c1-10(22)16(7-8-16)12-6-5-11(17(18,19)20)9-13(12)21-14(23)24-15(2,3)4/h5-6,9H,7-8H2,1-4H3,(H,21,23)
• InChI Key： NWNNYOVNFDCYLF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(C(C)=O)CC1)(F)F

Computed Properties

• Exact Mass: 343.13952799g/mol
• Monoisotopic Mass: 343.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate

tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate, commonly referred to by its CAS number 2229071-57-0, is a highly specialized organic compound with significant applications in various fields, particularly in the realm of agricultural chemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and promising biological activities, which have been extensively studied in recent years.

The molecular structure of tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate is characterized by a phenyl ring substituted with a trifluoromethyl group at the 5-position and an acetylcyclopropyl group at the 2-position. The presence of these substituents contributes to its distinct chemical reactivity and biological behavior. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's stability and bioavailability, while the acetylcyclopropyl group introduces additional complexity to the molecule, potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a herbicide, demonstrating remarkable efficacy against a wide range of weeds without causing significant harm to crops. This is attributed to its ability to inhibit key enzymes involved in plant metabolism, thereby disrupting growth processes selectively. The compound's selectivity is further enhanced by its unique structural features, which allow it to target specific biochemical pathways in weeds while sparing crop plants.

In addition to its agricultural applications, tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to modulate cellular signaling pathways makes it a valuable candidate for therapeutic interventions in various disease states, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative synthetic strategies that leverage advanced catalytic systems and green chemistry principles, minimizing environmental impact while maintaining product quality.

In terms of safety and environmental impact, studies have shown that tert-butyl N-2-(1-acetylcyclopropyl)-5-(trifluoromethyl)phenylcarbamate exhibits low toxicity to non-target organisms under normal application conditions. Its rapid degradation under environmental conditions further reduces the risk of accumulation in ecosystems, making it an eco-friendly option for agricultural use.

The development of this compound represents a significant advancement in the field of agrochemicals and pharmaceuticals. Its unique combination of structural features and biological activities positions it as a valuable tool for addressing pressing challenges in agriculture and medicine alike.